Cas no 50404-53-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- S-phenyl 2,4,6-trimethylbenzenecarbothioate
- 2,4,6-Trimethyl-thiobenzoesaeure-S-phenylester
- 2,4,6-trimethyl-thiobenzoic acid S-phenyl ester
- AC1L6DE7
- AC1Q68TI
- AR-1L5447
- NCIOpen2_006726
- NSC101012
- 50404-53-0
- NSC-101012
- SCHEMBL8398564
- DTXSID00295292
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- Inchi： InChI=1S/C16H16OS/c1-11-9-12(2)15(13(3)10-11)16(17)18-14-7-5-4-6-8-14/h4-10H,1-3H3
- InChI Key： CONXDVVCZMNSPL-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C(=C1)C)C(=O)SC2=CC=CC=C2)C
Computed Properties
- Exact Mass: 256.09228
- Monoisotopic Mass: 256.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4Ų
- XLogP3: 5
Experimental Properties
- PSA: 17.07
- LogP: 4.54430
Related Literature
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1. A CH3NH3PbI3 film for a room-temperature NO2 gas sensor with quick response and high selectivity†Xianwei Fu,Shilong Jiao,Ning Dong,Gang Lian,Tianyu Zhao,Song Lv,Qilong Wang,Deliang Cui RSC Adv., 2018,8, 390-395
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Alastair J. Florence CrystEngComm, 2013,15, 2174-2174
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Yanying Rao,Qingfeng Chen,Fanjuan Kong,Jian Dong,Weiping Qian Anal. Methods, 2011,3, 1969-1974
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Dhanshri C. Juvale,Vishal V. Kulkarni,Hemantkumar S. Deokar,Nilesh K. Wagh,Subhash B. Padhye,Vithal M. Kulkarni Org. Biomol. Chem., 2006,4, 2858-2868
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Padma Bukya,Zhong-Wen Liu,Kamaraju Seetha Rama Rao,David Raju Burri New J. Chem., 2019,43, 11871-11875
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